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Compound of Interest

Compound Name: 5-Nitro-L-norvaline

Cat. No.: B14703261 Get Quote

Essential Safety and Handling Guide for 5-Nitro-
L-norvaline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Nitro-L-norvaline. Adherence to these procedures is essential to ensure personal safety and

maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 5-Nitro-L-norvaline is not readily available, the

compound should be handled with caution, taking into account the potential hazards

associated with nitro compounds and amino acid analogs. The following PPE is mandatory

when handling 5-Nitro-L-norvaline in a laboratory setting.[1][2]

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

European Standard EN 166 or

equivalent.[3] A face shield is

recommended for splash

hazards.[2][4]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or other

appropriate material. Check for

breakthrough time and

degradation.[2]

Body Protection Laboratory Coat Standard lab coat.

Disposable Coveralls

Recommended for larger

quantities or when there is a

risk of significant

contamination.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 136 Approved

Respirator

Required for large scale

operations, emergency use, or

if dust formation is likely.[3]

Foot Protection Closed-Toe Shoes Standard laboratory practice.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of 5-Nitro-L-norvaline from

receipt to experimental use.

2.1 Receiving and Storage:

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard information,

and date of receipt.[1]
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly sealed.[1]

2.2 Weighing and Preparation of Solutions:

Designated Area: Conduct all weighing and solution preparation in a designated area, such

as a chemical fume hood, to minimize exposure to dust.

PPE: Wear all required PPE as listed in the table above.

Weighing:

Use a dedicated and clean spatula and weighing vessel.

Tare the balance with the weighing vessel.

Carefully transfer the desired amount of 5-Nitro-L-norvaline to the vessel.

Close the primary container immediately after weighing.

Dissolution:

Add the solvent to the vessel containing the weighed compound.

Gently swirl or stir to dissolve. Avoid splashing.

If heating is required, use a water bath or heating mantle with temperature control. Avoid

open flames.

Cleaning: Clean all equipment and the work area thoroughly after use. Dispose of any

contaminated materials as outlined in the disposal plan.

2.3 Experimental Use:

Controlled Environment: All experiments involving 5-Nitro-L-norvaline should be conducted

in a well-ventilated laboratory, preferably within a fume hood.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.
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Avoid Contamination: Use clean or disposable labware to prevent cross-contamination.[6]

Disposal Plan
Proper disposal of 5-Nitro-L-norvaline and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

3.1 Waste Segregation:

Contaminated Solids: Used gloves, paper towels, and other solid materials contaminated

with 5-Nitro-L-norvaline should be collected in a designated, labeled hazardous waste

container.

Liquid Waste: Solutions containing 5-Nitro-L-norvaline should be collected in a separate,

labeled hazardous waste container. Do not pour down the drain.[7]

Unused Product: Dispose of any unused or expired 5-Nitro-L-norvaline as hazardous

chemical waste in accordance with local, state, and federal regulations.[1][7]

3.2 Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name.

Storage: Store waste containers in a designated satellite accumulation area.

Pickup: Arrange for pickup and disposal by your institution's Environmental Health and

Safety (EHS) department or a licensed hazardous waste disposal company.

Emergency Procedures
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Emergency Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3][8][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][8][9]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[3][7][8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][7]

[8][9]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a sealed

container for disposal. For large spills, contact

your institution's EHS department.[7]
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Caption: Workflow for the safe handling and disposal of 5-Nitro-L-norvaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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